Cas no 2137841-23-5 (3-[3-Amino-4-(methylamino)phenyl]prop-2-ynoic acid)

• Product Name: 3-[3-Amino-4-(methylamino)phenyl]prop-2-ynoic acid
• CAS No: 2137841-23-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5772127
• PubChem ID: 165451932
• Update Time: 2025-06-14

3-[3-Amino-4-(methylamino)phenyl]prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-743689
• 3-[3-amino-4-(methylamino)phenyl]prop-2-ynoic acid
• 2137841-23-5
• 3-[3-Amino-4-(methylamino)phenyl]prop-2-ynoic acid

• Inchi： 1S/C10H10N2O2/c1-12-9-4-2-7(6-8(9)11)3-5-10(13)14/h2,4,6,12H,11H2,1H3,(H,13,14)
• InChI Key： KDJWZDQNNBMJGN-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC(=C(C=1)N)NC)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-[3-Amino-4-(methylamino)phenyl]prop-2-ynoic acid

Comprehensive Overview of 3-[3-Amino-4-(methylamino)phenyl]prop-2-ynoic acid (CAS No. 2137841-23-5)

3-[3-Amino-4-(methylamino)phenyl]prop-2-ynoic acid (CAS No. 2137841-23-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its CAS number 2137841-23-5, features a propargylic acid moiety linked to an aromatic ring with amino and methylamino substituents. Its molecular framework makes it a promising candidate for applications in drug discovery, particularly in the development of kinase inhibitors and targeted therapies.

The growing interest in 3-[3-Amino-4-(methylamino)phenyl]prop-2-ynoic acid aligns with current trends in precision medicine and small-molecule drug design. Researchers are increasingly exploring its potential as a building block for synthesizing novel bioactive molecules. Its propargylic acid group, combined with the aromatic amine functionality, offers versatility in chemical modifications, enabling the creation of derivatives with tailored pharmacological properties. This adaptability is particularly relevant in addressing challenges such as drug resistance and selective targeting in cancer therapeutics.

From a synthetic chemistry perspective, CAS No. 2137841-23-5 is valued for its role in click chemistry applications. The alkyne group in its structure facilitates copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used reaction in bioconjugation and materials science. This property has led to its adoption in proteomics and chemical biology, where it serves as a tool for labeling and tracking biomolecules. The compound’s compatibility with high-throughput screening platforms further enhances its utility in modern drug discovery pipelines.

Environmental and green chemistry considerations are also shaping the discourse around 3-[3-Amino-4-(methylamino)phenyl]prop-2-ynoic acid. As industries prioritize sustainable practices, researchers are investigating eco-friendly synthesis routes for this compound. Recent studies highlight its potential as an intermediate in the production of biodegradable polymers and non-toxic catalysts, aligning with global initiatives to reduce chemical waste. These developments resonate with search trends focusing on sustainable pharmaceuticals and green synthesis methodologies.

Analytical characterization of CAS No. 2137841-23-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and precise structural verification, critical for research reproducibility. The compound’s stability under various pH conditions and solubility profiles are frequently studied parameters, addressing common queries about its storage requirements and handling protocols in laboratory settings.

In the context of intellectual property, 3-[3-Amino-4-(methylamino)phenyl]prop-2-ynoic acid appears in several patents related to heterocyclic compound synthesis and therapeutic applications. Its structural motifs are often cited in claims for kinase modulation and signal transduction inhibition, reflecting its relevance in treating inflammatory and proliferative disorders. This legal landscape underscores the compound’s commercial viability, a topic frequently searched by investors and R&D professionals.

Future research directions for CAS No. 2137841-23-5 may explore its structure-activity relationships (SAR) in greater depth, particularly in combination with computational modeling approaches like molecular docking. Such studies could unlock new applications in personalized medicine and combinatorial chemistry. As interdisciplinary collaborations expand, this compound is poised to bridge gaps between traditional organic synthesis and cutting-edge bioorthogonal chemistry techniques.